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Compound of Interest

Compound Name: Isovaleric acid-d9

L Get Quote

Cat. No.: B569826

CAS Number: 344298-81-3

This technical guide provides an in-depth overview of Isovaleric acid-d9, a deuterated analog
of isovaleric acid. It is intended for researchers, scientists, and drug development professionals
who utilize this compound in their work. This guide covers its chemical and physical properties,
safety data, handling and storage protocols, and emergency procedures.

Chemical and Physical Properties

Isovaleric acid-d9 is a stable, isotopically labeled form of isovaleric acid where nine hydrogen
atoms have been replaced by deuterium. This labeling makes it a valuable tool in various
research applications, including metabolic studies and as an internal standard in mass
spectrometry-based analyses.

Property Value Reference

CAS Number 344298-81-3 [1[2][3][41[5]16]1[7]
Molecular Formula CsHD902 31516171
Molecular Weight 111.19 g/mol [31[6][71[8]
Appearance Colorless liquid 9]

Isotopic Purity >98 atom % D [10]

Chemical Purity >97% (CP) [10]
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Note: Some physical properties are referenced from the non-deuterated form, Isovaleric acid
(CAS 503-74-2), as specific data for the deuterated form is limited.

Property (from Isovaleric

. Value Reference
acid)
Flash Point 71°C-74°C [10][11]
Boiling Point 175-177 °C [12]
Melting Point -29 °C [12]
Density 0.925 - 0.937 g/cm3 [12][13]

Slightly soluble in water.

Solubility Soluble in alcohol and other [O][11]

organic solvents.

Safety Data Sheet (SDS) Summary

The safety information provided is a compilation from various sources, with much of the
detailed toxicological and emergency data derived from the Safety Data Sheet for the non-
deuterated Isovaleric acid (CAS 503-74-2). It is crucial to handle Isovaleric acid-d9 with the
same precautions as its non-deuterated counterpart.

GHS Hazard Classification
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Hazard Class

Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B burns and eye damage.[11]
[13][14][15]
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage.[10]
Flammable Liquids 4 H227: Combustible liquid.[11]
) o H315: Causes skin irritation.
Skin Irritation 2
[16]
) o H319: Causes serious eye
Serious Eye lIrritation 2 L
irritation.[16]
) S H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction.[16]
Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-term 3

Hazard

with long lasting effects.

Signal Word: Danger[10][14]

Hazard Pictograms:

e GHSO05: Corrosion[10]

e GHSO07: Exclamation Mark[16]

Toxicological Data (from Isovaleric acid)

Test Species Route Value Reference
LD50 Rat Oral > 2,000 mg/kg [14][15]
LD50 Rat Oral 1860 mg/kg [17]

LD50 Rabbit Dermal 3,560 mg/kg [15]
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Experimental Protocols
Handling and Storage

Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[13][14]

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
vapors.[14]

» Avoid contact with skin, eyes, and clothing.[14]
o Keep away from heat, sparks, and open flames.[14]
e Wash hands thoroughly after handling.[14]

Storage:

Store in a cool, dry, and well-ventilated area.[14]

Keep the container tightly closed.[14]

Store away from incompatible materials such as strong bases, oxidizing agents, and
reducing agents.[14]

Recommended storage temperature is at room temperature, away from light and moisture.

[8]

First Aid Measures

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,
including under the eyelids. Seek immediate medical attention.[11][14]

 In case of skin contact: Immediately remove all contaminated clothing. Wash skin with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[11][14]
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« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use
mouth-to-mouth resuscitation. Seek immediate medical attention.[11][14]

« |If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[11][14]

Spill and Disposal Procedures

Spill Response:

o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
Remove all sources of ignition.[11][14]

o Containment: Wear appropriate PPE. Contain the spill using inert absorbent materials like
sand, earth, or vermiculite.[11]

o Neutralization: For acid spills, cautiously neutralize with a suitable agent like sodium
bicarbonate.[11]

» Collection: Carefully collect the absorbed material into a sealable container for disposal.[11]
o Decontamination: Clean the spill area thoroughly with soap and water.

Disposal:

» Dispose of the waste material in accordance with local, state, and federal regulations.[18]

e Do not allow the product to enter drains or waterways.[16]

o Contact a licensed professional waste disposal service for disposal of this material.[15]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for responding to a chemical spill of
Isovaleric acid-d9.
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Caption: Chemical spill response workflow for Isovaleric acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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